2-Ethoxycarbonylbenzyltriphenylphosphonium bromide
Cat. No. B8473129
M. Wt: 505.4 g/mol
InChI Key: IISOIQHTJLMMLZ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08084448B2
Procedure details
A mixture of 2-bromomethylbenzoic acid ethyl ester (25 g, 102.8 mmol) and triphenylphosphine (32.4 g, 123.5 mmol) in toluene is refluxed for 1 h. The solution is cooled to RT and filtered to afford the title compound as a brown solid: (M+1)+=243, 245.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:13])[C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[CH2:11][Br:12])[CH3:2].[C:14]1([P:20]([C:27]2[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=2)[C:21]2[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=2)[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>C1(C)C=CC=CC=1>[Br-:12].[CH2:1]([O:3][C:4]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[CH2:11][P+:20]([C:21]1[CH:22]=[CH:23][CH:24]=[CH:25][CH:26]=1)([C:27]1[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1)[C:14]1[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=1)=[O:13])[CH3:2] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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Type
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reactant
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Smiles
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C(C)OC(C1=C(C=CC=C1)CBr)=O
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Name
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|
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Quantity
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32.4 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is refluxed for 1 h
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[Br-].C(C)OC(=O)C1=C(C[P+](C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
